6-Chloro-3H-imidazo[4,5-c]pyridine

• IUPAC Name: 6-chloro-3H-imidazo[4,5-c]pyridine
• InChI: InChI=1S/C6H4ClN3/c7-6-1-4-5(2-8-6)10-3-9-4/h1-3H,(H,9,10)
• InChI Key: GDXABUJCXZZPBI-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CN=C1Cl)NC=N2
• Molecular Formula: C6H4ClN3
• DSSTOX Substance ID: DTXSID80618329
• Molecular Weight: 153.57 g/mol
• CAS No.: 2589-11-9

Description

“6-Chloro-3H-imidazo[4,5-c]pyridine” is a chemical compound with a molecular weight of 167.6. It is a type of imidazopyridine, which is a significant structural component of a large number of agrochemicals and pharmaceuticals.

Synthesis Analysis

The synthesis of imidazo[4,5-c]pyridine has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access imidazo[4,5-c]pyridine from readily available starting materials. This includes strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C7H6ClN3/c1-11-4-10-5-2-7(8)9-3-6(5)11/h2-4H,1H3.

Chemical Reactions Analysis

Imidazo[4,5-c]pyridines are known to play a crucial role in numerous disease conditions. They have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

Scientific Research Applications

Corrosion Inhibition

• Imidazo[4,5-b]pyridine derivatives, closely related to 6-Chloro-3H-imidazo[4,5-c]pyridine, have been evaluated for their performance in inhibiting mild steel corrosion. These inhibitors showed high performance in acidic environments, suggesting their potential application in corrosion protection (Saady et al., 2021).

Antimicrobial and Anticancer Activity

• Research has demonstrated that certain derivatives of imidazo[4,5-b]pyridine exhibit significant antimicrobial and anticancer activities. Microwave-assisted and conventional synthetic methods were used to create these compounds, highlighting their potential as templates for synthesizing new therapeutic agents (Shelke et al., 2017).

Molecular Structure Analysis

• Studies have been conducted on the molecular structure and vibrational energy levels of 1H-imidazo[4,5-b]pyridine and 3H-imidazo[4,5-b]pyridine, including their derivatives. This research is crucial for understanding the physical and chemical properties of these compounds (Lorenc et al., 2008).

Synthesis and Application in Chemistry

• There has been significant research into the synthesis of this compound and its derivatives. For example, studies on the regioselective introduction of chlorine into the imidazo[4,5-b]pyridine nucleus and the development of complementary protocols for selective chlorination highlight the versatility of these compounds in chemical synthesis (Itoh et al., 1982).

Pharmaceutical Applications

• Some imidazo[4,5-b]pyridine derivatives are considered as potential therapeutic agents, with applications ranging from antiviral to anticancer treatments. This versatility is attributed to their broad range of activities in medicinal chemistry (Deep et al., 2016).

Mechanism of Action

Target of Action

The primary targets of 6-Chloro-1H-imidazo[4,5-c]pyridine Imidazo[4,5-c]pyridine derivatives are known to play a crucial role in numerous disease conditions . They are known to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .

Mode of Action

The specific mode of action of 6-Chloro-1H-imidazo[4,5-c]pyridine It’s known that imidazo[4,5-c]pyridine derivatives can activate nuclear factor kappa-light-chain-enhancer of activated b cells (nf-kappab) through the process of phosphorylation .

Biochemical Pathways

The biochemical pathways affected by 6-Chloro-1H-imidazo[4,5-c]pyridine Imidazo[4,5-c]pyridine derivatives are known to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 6-Chloro-1H-imidazo[4,5-c]pyridine It’s known that imidazo[4,5-c]pyridine derivatives have high human liver microsomal stability .

Result of Action

The molecular and cellular effects of 6-Chloro-1H-imidazo[4,5-c]pyridine Imidazo[4,5-c]pyridine derivatives are known to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .

Action Environment

The influence of environmental factors on the action, efficacy, and stability of 6-Chloro-1H-imidazo[4,5-c]pyridine It’s known that imidazo[4,5-c]pyridine derivatives should be stored in a refrigerator .

Safety and Hazards

It is recommended to avoid direct contact with the substance and ensure there is sufficient ventilation of the area. It is also advised not to handle it in a confined space and avoid the formation or spread of dust in the air.

Future Directions

Imidazo[4,5-c]pyridines have been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. They are expected to continue playing a significant role in the development of new drugs for various diseases.

Biochemical Analysis

Biochemical Properties

6-Chloro-1H-imidazo[4,5-c]pyridine plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to interact with kinases, which are enzymes that catalyze the transfer of phosphate groups. The interaction between 6-Chloro-1H-imidazo[4,5-c]pyridine and kinases can lead to the modulation of phosphorylation processes, thereby affecting cellular signaling pathways . Additionally, this compound may bind to specific receptors or proteins, altering their conformation and activity.

Cellular Effects

The effects of 6-Chloro-1H-imidazo[4,5-c]pyridine on various cell types and cellular processes are profound. It can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, 6-Chloro-1H-imidazo[4,5-c]pyridine has been reported to affect the activity of transcription factors, which are proteins that regulate gene expression . By altering the activity of these transcription factors, the compound can influence the expression of genes involved in cell growth, differentiation, and apoptosis. Furthermore, 6-Chloro-1H-imidazo[4,5-c]pyridine may impact cellular metabolism by interacting with metabolic enzymes and pathways.

Molecular Mechanism

The molecular mechanism of action of 6-Chloro-1H-imidazo[4,5-c]pyridine involves several key interactions at the molecular level. This compound can bind to specific biomolecules, such as enzymes or receptors, leading to changes in their activity. For instance, 6-Chloro-1H-imidazo[4,5-c]pyridine may act as an inhibitor or activator of certain enzymes, thereby modulating their catalytic activity . Additionally, the compound can influence gene expression by binding to DNA or interacting with transcription factors. These interactions can result in changes in the transcriptional activity of specific genes, ultimately affecting cellular function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 6-Chloro-1H-imidazo[4,5-c]pyridine can change over time. The stability and degradation of this compound are important factors that influence its long-term effects on cellular function. Studies have shown that 6-Chloro-1H-imidazo[4,5-c]pyridine is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under specific conditions . The degradation products of this compound can also have biological activity, potentially contributing to its overall effects. Long-term studies in vitro and in vivo have demonstrated that 6-Chloro-1H-imidazo[4,5-c]pyridine can have sustained effects on cellular processes, including gene expression and metabolism.

Dosage Effects in Animal Models

The effects of 6-Chloro-1H-imidazo[4,5-c]pyridine vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulation of cellular signaling pathways and gene expression . At higher doses, 6-Chloro-1H-imidazo[4,5-c]pyridine can induce toxic or adverse effects, including cytotoxicity and disruption of cellular function. Threshold effects have been observed, where the compound’s activity changes significantly at specific concentration ranges. These dosage-dependent effects highlight the importance of careful dose optimization in experimental and therapeutic applications.

Metabolic Pathways

6-Chloro-1H-imidazo[4,5-c]pyridine is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. This compound can be metabolized by cytochrome P450 enzymes, leading to the formation of metabolites with distinct biological activities . The interaction of 6-Chloro-1H-imidazo[4,5-c]pyridine with metabolic enzymes can influence the overall metabolic profile of cells, affecting processes such as energy production, biosynthesis, and detoxification.

Transport and Distribution

The transport and distribution of 6-Chloro-1H-imidazo[4,5-c]pyridine within cells and tissues are mediated by specific transporters and binding proteins. This compound can be taken up by cells through active transport mechanisms, involving membrane transporters that recognize its chemical structure . Once inside the cell, 6-Chloro-1H-imidazo[4,5-c]pyridine can bind to intracellular proteins, influencing its localization and accumulation. The distribution of this compound within tissues can also be affected by factors such as blood flow, tissue permeability, and binding affinity to plasma proteins.

Subcellular Localization

The subcellular localization of 6-Chloro-1H-imidazo[4,5-c]pyridine is critical for its activity and function. This compound can be targeted to specific cellular compartments or organelles through targeting signals or post-translational modifications . For example, 6-Chloro-1H-imidazo[4,5-c]pyridine may be directed to the nucleus, where it can interact with DNA and transcription factors to regulate gene expression. Alternatively, it may localize to the mitochondria, influencing metabolic processes and energy production. The subcellular distribution of 6-Chloro-1H-imidazo[4,5-c]pyridine is a key determinant of its biological effects.

Synthesis routes and methods

Procedure details

A mixture of 6-chloropyridine-3,4-diamine (4.00 g, 27.86 mmol) in formic acid (20.0 mL) was heated at reflux overnight. The reaction mixture was concentrated under reduced pressure to give a brown oil, which was partitioned between EtOAc (300 mL) and a sat'd aq NaHCO3 (100 mL). The organic layer was dried (MgSO4), filtered and concentrated under reduced pressure. The residue was purified by SiO2 chromatography eluting with a MeOH/DCM gradient (6% to 9% MeOH) to afford 3.5 g (82%) of 6-chloro-3H-imidazo[4,5-c]pyridine as white solid, MS (ESI): m/z=154.1 [M+1]+.